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Compound of Interest

Compound Name:
(S)-2-amino-3-(2-

nitrophenyl)propanoic acid

CAS No.: 19883-75-1

Cat. No.: B556750

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

of 2-nitrophenylalanine, a photo-activatable non-canonical amino acid. It is an essential tool for

researchers and professionals in drug development and protein engineering. This guide details

its procurement, experimental applications, and the fundamental mechanism of its action.

Commercial Sourcing of 2-Nitrophenylalanine
2-Nitrophenylalanine is commercially available from a variety of suppliers in its L-, D-, and DL-

isomeric forms, as well as with protecting groups suitable for peptide synthesis, such as Fmoc.

The purity and available quantities vary by supplier, impacting its suitability for different

research and development applications. Below is a summary of representative commercial

sources.
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Supplier
Product
Name

Isomer Purity
Available
Quantitie
s

Price
(USD)

CAS
Number

Biosynth

2-Nitro-L-

phenylalani

ne

L
Not

Specified

1 g, 2 g, 5

g

$199.65

(1g)

19883-75-

1[1]

ChemUniv

erse

L-2-

NITROPH

ENYLALA

NINE

L 95%
1 g, 5 g, 10

g
$66.00 (1g)

19883-75-

1[2]

Chem-

Impex

D-2-

Nitrophenyl

alanine

D
≥ 98%

(HPLC)
250 mg

$93.14

(250mg)

169383-17-

9[3]

Sigma-

Aldrich

Fmoc-2-

nitro-L-

phenylalani

ne

L
98%

(HPLC)
1 g

$228.00

(1g)

210282-30-

7[4]

Santa Cruz

Biotechnol

ogy

FMOC-2-

Nitro-L-

phenylalani

ne

L
Not

Specified

Not

Specified
Inquiry

210282-30-

7[5]

Simson

Pharma

Limited

L-2-

Nitrophenyl

alanine

L
High

Quality
Inquiry Inquiry 19883-75-1

Shanghai

Amole

Biotechnol

ogy Co.,

Ltd.

2-

Nitrophenyl

alanine

Not

Specified

Not

Specified
100 mg Inquiry

Not

Specified[6

]

Aquigen

Bio

Sciences

L-2-

Nitrophenyl

alanine

L
High

Quality
Inquiry Inquiry

19883-75-

1[7]
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P212121

Store

2-Nitro-L-

phenylalani

ne

L > 97.0%
1 g, 5 g, 25

g
$76.00 (1g)

19883-75-

1[8]

Core Applications in Research and Drug
Development
2-Nitrophenylalanine is a valuable tool in biochemical research and pharmaceutical

development due to its unique photosensitive properties.[9][10] When incorporated into a

peptide or protein, the nitro group on the phenylalanine ring can undergo a photochemical

reaction upon exposure to UV light, leading to precise cleavage of the polypeptide backbone.

[10][11] This enables spatiotemporal control over protein activity, making it an ideal component

for:

Photo-activatable drug delivery systems: Drugs can be caged with peptides containing 2-

nitrophenylalanine, rendering them inactive until they reach the target site, where they can

be activated with light.

Studying protein degradation pathways: The controlled cleavage of specific proteins allows

for the investigation of their degradation kinetics and pathways within cellular environments.

Probing protein-protein interactions: By selectively cleaving a protein within a complex,

researchers can study the effects on the complex's stability and function.

Enzyme mechanism studies: The introduction of a photocleavable site can be used to trap

enzymatic intermediates or to study the role of specific domains in enzyme function.[9]

Experimental Protocols
Synthesis of p-Nitrophenylalanine
A common method for the synthesis of p-nitrophenylalanine involves the nitration of L-

phenylalanine.[12]

Materials:

L-phenylalanine
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Concentrated Sulfuric Acid (H₂SO₄, 95-98%)

Concentrated Nitric Acid (HNO₃, 90%)

Lead(II) Carbonate (PbCO₃)

Hydrogen Sulfide (H₂S) gas

95% Ethanol

Ice

Procedure:

Dissolve 10.0 g (60.6 mmoles) of L-phenylalanine in 16 ml of concentrated H₂SO₄ at 0°C.

Slowly add 3.0 ml of HNO₃ dropwise to the stirring solution, maintaining the temperature at

approximately 0°C.

After the addition of HNO₃ is complete, continue stirring for 10-15 minutes.

Pour the reaction mixture over about 200 ml of ice and dilute to approximately 700 ml with

water.

Heat the solution to a boil and neutralize it with about 80 g of PbCO₃.

Filter the resulting precipitate and treat the supernatant with H₂S gas to precipitate any

remaining lead ions.

Filter the solution again and reduce the filtrate to one-third of its original volume.

Filter the solid that forms and wash it with 95% ethanol.

Recrystallize the product from boiling water to yield p-nitrophenylalanine (yields of 50-55%

have been reported).[12]

Site-Specific Incorporation of 2-Nitrophenylalanine into
Proteins
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This protocol describes the genetic incorporation of 2-nitrophenylalanine into a protein of

interest in E. coli in response to an amber stop codon (TAG).[11]

Materials:

E. coli strain (e.g., DH10B)

Expression plasmid for the target protein with a TAG codon at the desired incorporation site

(e.g., pBAD-T4L-61TAG).

Plasmid encoding the engineered aminoacyl-tRNA synthetase specific for 2-

nitrophenylalanine and its cognate tRNA (e.g., pBK-TyrRS-2NPA).

Growth media (e.g., GMML)

Kanamycin (50 µg/mL)

Ampicillin (50 µg/mL)

2-Nitrophenylalanine (1 mM)

Arabinose (0.05%)

Ni-NTA affinity chromatography resin

Procedure:

Co-transform the E. coli host strain with the two plasmids (pBAD-T4L-61TAG and pBK-

TyrRS-2NPA).

Grow a 1 L culture in GMML medium containing kanamycin, ampicillin, and 1 mM 2-

nitrophenylalanine at 37°C to an optical density at 600 nm (OD600) of 0.5.[11]

Induce protein expression by adding arabinose to a final concentration of 0.05%.

Incubate the culture with shaking at 30°C for 18 hours.

Harvest the cells by centrifugation.
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Purify the His-tagged protein using Ni-NTA affinity chromatography under native conditions

according to the manufacturer's protocol.

Photocleavage of a Protein Containing 2-
Nitrophenylalanine
This protocol outlines the procedure for the light-induced cleavage of a protein containing a 2-

nitrophenylalanine residue.[11]

Materials:

Purified protein containing 2-nitrophenylalanine (e.g., 10 µM solution).

Phosphate-buffered saline (PBS), pH 7.4.

UV light source (e.g., Oriel 500W Mercury arc lamp).

365 nm band-pass filter.

Quartz cuvette.

Procedure:

Prepare a solution of the purified protein in PBS at the desired concentration (e.g., 10 µM).

Place the solution in a quartz cuvette.

Irradiate the sample with UV light at 365 nm using a suitable light source and filter. The

duration of irradiation will depend on the quantum yield of the specific 2-nitrophenylalanine

residue and the intensity of the light source.

Monitor the cleavage reaction by a suitable analytical method, such as SDS-PAGE or mass

spectrometry.

Visualizing Key Processes
Photocleavage Mechanism of 2-Nitrophenylalanine
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The photocleavage of the polypeptide backbone at a 2-nitrophenylalanine residue proceeds

through an unusual cinnoline-forming reaction upon irradiation with 365 nm light.[11]
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Polypeptide Chain Products

...-NH-CH(R)-CO-... NH-CH(CH2-Ph-NO2)-CO ...-NH-CH(R')-CO-...
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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